Cas no 146710-02-3 (1H-Pyrrolo[3,2-h]quinolinium,2-(methoxycarbonyl)-9-methyl-, iodide (1:1))

• Product Name: 1H-Pyrrolo[3,2-h]quinolinium,2-(methoxycarbonyl)-9-methyl-, iodide (1:1)
• CAS No: 146710-02-3
• MF: C₁₄H₁₃IN₂O₂
• MW: 368.169695615768
• CID: 171068
• PubChem ID: 154602
• Update Time: 2025-04-19

1H-Pyrrolo[3,2-h]quinolinium,2-(methoxycarbonyl)-9-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-h]quinolinium,2-(methoxycarbonyl)-9-methyl-, iodide (1:1)
• methyl 9-methyl-1H-pyrrolo[3,2-h]quinolin-9-ium-2-carboxylate,iodide
• 146710-02-3
• 2-CARBOMETHOXY-1H-PYRROLO[3,2-H]-N-METHYLQUINOLINIUM IODIDE
• CCRIS 6311
• 2-Carbomethoxy-1H-pyrrolo(3,2-h)-N-methylquinolinium iodide

• Inchi： 1S/C14H12N2O2.HI/c1-16-7-3-4-9-5-6-10-8-11(14(17)18-2)15-12(10)13(9)16;/h3-8H,1-2H3;1H
• InChI Key： HARIACUMDYCCNN-UHFFFAOYSA-N
• SMILES： [I-].O(C)C(C1=CC2C=CC3=CC=C[N+](C)=C3C=2N1)=O

Computed Properties

• Exact Mass: 354.9
• Monoisotopic Mass: 368.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 43.07